Cas no 90311-67-4 (Phenol, 4-[(4-butoxyphenyl)sulfonyl]-)

• Product Name: Phenol, 4-[(4-butoxyphenyl)sulfonyl]-
• CAS No: 90311-67-4
• MF: C₁₆H₁₈O₄S
• MW: 306.376723766327
• CID: 789532
• PubChem ID: 13827744
• Update Time: 2025-04-19

Phenol, 4-[(4-butoxyphenyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• Phenol, 4-[(4-butoxyphenyl)sulfonyl]-
• 4-(4-butoxyphenyl)sulfonylphenol
• SCHEMBL311853
• DTXSID00550631
• 90311-67-4
• 4-(4-Butoxybenzene-1-sulfonyl)phenol

• Inchi： 1S/C16H18O4S/c1-2-3-12-20-14-6-10-16(11-7-14)21(18,19)15-8-4-13(17)5-9-15/h4-11,17H,2-3,12H2,1H3
• InChI Key： DXFUDHVJEJLORI-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)O)(C1C=CC(=CC=1)OCCCC)(=O)=O

Computed Properties

• Exact Mass: 306.09258022g/mol
• Monoisotopic Mass: 306.09258022g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 72Ų